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Compound Focus: 4-Octadecylaniline

CAS No.: 114235-67-5
Cat. No.: S1488594

Physical & Chemical Properties

Get Quote

The following table consolidates the key quantitative data for 4-Octadecylaniline, which is crucial for

planning your reactions [1] [2] [3].

Property Value Condition / Note

Boiling Point 240-245 °C at 0.4 mmHg (lit.)

Melting Point 59-63 °C (lit.) -

Density 0.889 g/cm3 Predicted

Vapor Pressure 9.95E-09 mmHg at 25°C

Flash Point 196.4°C -

pKa 4.95 (Predicted) -

LogP 8.65 (Experimental); 10.4 (XLogP3) Indicates high hydrophobicity
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Safety and Handling Information

Working with 4-Octadecylaniline requires careful attention to safety.

e Hazard Statements: The compound is classified as an eye irritant (Eye Irrit. 2), skin irritant (Skin Irrit.
2), and may cause respiratory irritation (STOT SE 3) [2].

¢ Personal Protective Equipment (PPE): It is recommended to use eyes shields, gloves, and a
type ABEK respirator filter when handling this chemical [2].

¢ General Safety: Always consult the Safety Data Sheet (SDS) from your supplier before use and
conduct risk assessments for your specific experimental setup.

Experimental Workflow for High-Temperature
Reactions

Based on the properties of 4-Octadecylaniline, the diagram below outlines a general logical workflow for

approaching high-temperature reactions. This can serve as a foundation for developing your specific

protocols.
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Product
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Frequently Asked Questions
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Q1: Why is the boiling point of 4-Octadecylaniline reported at a very low pressure? The reported
boiling point of 240-245 °C is measured under a significant vacuum (0.4 mmHg). This is a standard
practice for high-boiling point or thermally sensitive organic compounds. At atmospheric pressure, the
boiling point would be much higher, and the compound would likely undergo thermal decomposition
before reaching it. Therefore, to conduct reactions in the 240-250°C range, you must use a system under

reduced pressure.

Q2: What is the significance of the high LogP value? The high LogP value (8.65-10.4) indicates that 4-
Octadecylaniline is extremely hydrophobic (oil-soluble) and will have very poor solubility in water. You

will need to select appropriate organic solvents (e.g., toluene, hexane, or DMF) for your experiments [3].

Troubleshooting and Best Practices

Given the lack of specific protocols, here are some general best practices derived from the compound's

properties:

e Vacuum Operation: The target temperature range of 240-250°C is above the documented boiling
point at 0.4 mmHg. To work at atmospheric pressure, you would need to exceed this temperature,
which carries a high risk of decomposition. Using a vacuum system is strongly recommended.

¢ Thermal Stability: Always be aware of the potential for thermal degradation. Start with small-scale
experiments to establish the stability of your reaction mixture at the target temperature.

¢ Solvent Selection: Choose high-boiling point solvents that are stable under your reaction conditions
and can comfortably dissolve the compound at your working temperature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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